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Compound of Interest

Compound Name:
N-5-Carboxypentyl-

deoxymannojirimycin

Cat. No.: B15132333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N-5-
Carboxypentyl-deoxymannojirimycin. Given that the toxicological properties of this

compound have not been fully investigated, a cautious approach to handling is imperative.[1]

Adherence to these procedures is essential for ensuring a safe laboratory environment and

maintaining the integrity of your research.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended protective equipment.
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.[1][2][3]

Eye Protection

Tightly fitting safety goggles or

a face shield (8-inch

minimum).

Protects eyes from dust

particles and splashes.[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).

Prevents inhalation of the

powdered compound,

especially in the absence of

complete toxicological data.[1]

[3]

Body Protection Laboratory coat.
Protects skin and clothing from

accidental spills.[3]

Procedural, Step-by-Step Guidance
Handling and Storage:

Ventilation: Always handle N-5-Carboxypentyl-deoxymannojirimycin in a well-ventilated

area. For procedures that may generate dust, use a fume hood.

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[1][2]

Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1][2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term

storage, refer to the manufacturer's recommendations, which is typically -20°C.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3]

Disposal Plan:

Unused Product: Dispose of unused N-5-Carboxypentyl-deoxymannojirimycin as

hazardous waste. Contact a licensed professional waste disposal service for proper

disposal.[3]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3]

General Guidance: Do not allow the product to enter drains or waterways. All disposal

activities must be in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for risk assessment and PPE selection

when working with N-5-Carboxypentyl-deoxymannojirimycin.
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Preparation and Risk Assessment
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Caption: PPE selection workflow for handling N-5-Carboxypentyl-deoxymannojirimycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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